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Compound of Interest

Compound Name: Zirconium hydroxide

Cat. No.: B1199371 Get Quote

An In-depth Technical Guide to Zirconium Hydroxide: CAS Number and Material Safety Data

This technical guide provides comprehensive information on the CAS number and material

safety data for zirconium hydroxide, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identification
The Chemical Abstracts Service (CAS) number for Zirconium(IV) hydroxide is 14475-63-9.[1][2]

Physicochemical Properties
Zirconium hydroxide is a white, amorphous, and bulky powder.[3][4] It is described as a

water-insoluble, slightly alkaline amphoteric oxide.[4][5] Key quantitative properties are

summarized in the table below.
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Property Value Source

Molecular Formula Zr(OH)₄ or H₄O₄Zr [2]

Molecular Weight 159.25 g/mol [2][6]

Appearance
White, bulky, amorphous

powder
[3][4]

Density
Approximately 3.25 - 3.28

g/cm³
[3][7]

Melting Point
Decomposes at approximately

270°C - 550°C
[3][4][5][7]

Solubility
Insoluble in water and alkalies;

Soluble in dilute mineral acids
[3][4][5][7]

Hazard Identification and Safety Precautions
Zirconium hydroxide is classified as an irritant.[3] The following tables outline its hazard

classifications and the corresponding precautionary measures.

GHS Hazard Statements
Code Statement Source

H315 Causes skin irritation [6][8][9]

H319 Causes serious eye irritation [6][8][9]

H335 May cause respiratory irritation [6][8][9]

GHS Precautionary Statements
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Code Statement Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[8][9]

P264
Wash skin thoroughly after

handling.
[8]

P271
Use only outdoors or in a well-

ventilated area.
[8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[8][9]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[8]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[8][9]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[8]

P337+P313
If eye irritation persists: Get

medical advice/attention.
[8]

P362
Take off contaminated clothing

and wash before reuse.
[8]
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P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[8][9]

P405 Store locked up. [8][9]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[8][9]

Experimental and Handling Protocols
While specific experimental protocols are proprietary to individual research, this section

outlines standard procedures for handling, storage, and emergency response based on

material safety data sheets.

Handling and Storage
Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid

contact with skin and eyes.[9] Measures should be in place to prevent the formation of dust

and aerosols.[9][10] Use non-sparking tools and prevent fire caused by electrostatic

discharge.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][9] Keep

away from incompatible materials such as strong oxidizing agents.[8]

Accidental Release Measures
In the event of a spill, personal protective equipment should be worn, and unprotected

personnel should be kept away.[8] Ensure adequate ventilation and remove all sources of

ignition.[8] The spilled material should be contained and collected by vacuuming, sweeping, or

absorbing with an inert material and placed into a suitable disposal container.[8] Do not let the

product enter drains, other waterways, or soil.[8]

First-Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9][10]
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Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[8][9] Seek medical attention if irritation

occurs.[8]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes.[8] Remove

contact lenses if present and easy to do so.[9] Seek immediate medical attention.[8]

Ingestion: Never give anything by mouth to an unconscious person. Rinse the mouth with

water and consult a physician.[10]

Exposure Controls and Personal Protection
Exposure Limits

Parameter Value Source

Permissible Exposure Limit

(PEL)
5.0 mg/m³ (as Zr) [11]

Threshold Limit Value (TLV) 5.0 mg/m³ (as Zr) [11]

TLV-STEL 10.0 mg/m³ (as Zr) [11]

Immediately Dangerous to Life

or Health (IDLH)
25.0 mg/m³ (as Zr) [11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be appropriate in some workplaces.[8]

Skin Protection: Wear impervious gloves and protective clothing.[8][9][12]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended exposure limits, a NIOSH-approved respirator is advised.[10]

Toxicological and Ecological Information
Toxicity: Detailed toxicological properties have not been thoroughly investigated. Skin

contact may cause inflammation, itching, scaling, reddening, or blistering.[8] Eye contact can
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result in redness, pain, or severe eye damage.[8] Inhalation may lead to irritation of the lungs

and respiratory system.[8]

Ecological Information: No specific data is available on the ecological effects of zirconium
hydroxide. It is advised to prevent its entry into drains and waterways.[8]

Visualized Workflow
The following diagram illustrates a logical workflow for responding to a zirconium hydroxide
spill, as described in the accidental release measures.
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Assess Situation
(Size, Location)

Evacuate Area

Ensure Ventilation

Don Personal Protective
Equipment (PPE)

Contain Spill
(Use inert material)

Clean Up Spill
(Vacuum or sweep)

Place in Sealed
Container for Disposal

Decontaminate Area
and Equipment

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Emergency protocol for a zirconium hydroxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1199371?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zirconium(IV)_hydroxide
https://www.sigmaaldrich.com/BR/pt/product/aldrich/464171
https://www.chembk.com/en/chem/Zirconium%20Hydroxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3463910.htm
https://www.nbinno.com/article/other-inorganic-chemicals/exploring-chemical-properties-and-industrial-uses-of-zirconium-hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/zirconium_4_-tetrahydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/zirconium_4_-tetrahydroxide
https://www.xingluchemical.com/news/what-is-zirconium-hydroxide-the-use-of-zirconium-hydroxide/
https://aksci.com/sds/S634_SDS.pdf
https://www.echemi.com/sds/zirconium-hydroxide-pd1708151006.html
https://file1.lookchem.com/msds/2011-06/1/464171(14475-63-9).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-hydroxide
https://ltschem.com/msds/Zr.pdf
https://www.benchchem.com/product/b1199371#zirconium-hydroxide-cas-number-and-material-safety-data
https://www.benchchem.com/product/b1199371#zirconium-hydroxide-cas-number-and-material-safety-data
https://www.benchchem.com/product/b1199371#zirconium-hydroxide-cas-number-and-material-safety-data
https://www.benchchem.com/product/b1199371#zirconium-hydroxide-cas-number-and-material-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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